Cas no 72458-85-6 (3H-Bis(1)benzopyrano(3,4-b:6,5-e)pyran-7(7aH)-one, 13,13a-dihydro-6,7a-dihydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)-)

11 hydroxytephrosin is a potent inhibitor of NF kappaB. NF kappaB is known to play a key role in regulating genes that control the immune system \ apoptosis \ tumor cell growth and tissue differentiation

3H-Bis(1)benzopyrano(3,4-b:6,5-e)pyran-7(7aH)-one, 13,13a-dihydro-6,7a-dihydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)- structure

72458-85-6 structure

Product Name:3H-Bis(1)benzopyrano(3,4-b:6,5-e)pyran-7(7aH)-one, 13,13a-dihydro-6,7a-dihydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)-

CAS No:72458-85-6

Molecular Formula:C₂₃H₂₂O₈

Molecular Weight:426.41598

CID:837070

PubChem ID:155725

3H-Bis(1)benzopyrano(3,4-b:6,5-e)pyran-7(7aH)-one, 13,13a-dihydro-6,7a-dihydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)- Properties

Names and Identifiers

- 3H-Bis(1)benzopyrano(3,4-b:6,5-e)pyran-7(7aH)-one, 13,13a-dihydro-6,7a-dihydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)-
- 3H-Bis(1)benzopyrano(3,4-b:6',5'-e)pyran-7(7aH)-one, 13,13a-dihydro-6,7a-dihydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)-
- 11-Hydroxytephrosin
- 3H-Bis(1)benzopyrano(3,4-b:6,5-e)pyran-7(7aH)-one, 13,13a-dihydro-6,7a-dihydroxy-9,10-dimethox...
- [ "" ]
- CHEMBL419669
- FS-9513
- NCGC00385215-01!
- DTXSID50222755
- CS-0016258
- HY-N1022
- AKOS032948932
- (1R,14R)-11,14-dihydroxy-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.03,12.04,9.015,20]docosa-3(12),4(9),5,10,15,17,19-heptaen-13-one
- 72458-85-6
- +Expand
- InChIKey： OFLCPNIRDVOOEZ-WZONZLPQSA-N
- Inchi： InChI=1S/C23H22O8/c1-22(2)6-5-11-14(31-22)8-13(24)19-20(11)30-18-10-29-15-9-17(28-4)16(27-3)7-12(15)23(18,26)21(19)25/h5-9,18,24,26H,10H2,1-4H3/t18-,23-/m1/s1
- SMILES： CC1(C=Cc2c(cc(c3c2O[C@@H]4COc5cc(c(cc5[C@@]4(C3=O)O)OC)OC)O)O1)C

Computed Properties

Exact Mass: 426.13100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 2
Monoisotopic Mass: 426.13146766g/mol
Heavy Atom Count: 31
Complexity: 752
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 104Å²

Experimental Properties

LogP: 2.81750
PSA: 103.68000
Boiling Point: 672.4±55.0 °C at 760 mmHg
Vapor Pressure: 0.0±2.2 mmHg at 25°C
Flash Point: 236.8±25.0 °C
Color/Form: Yellow powder
Density: 1.4±0.1 g/cm3

3H-Bis(1)benzopyrano(3,4-b:6,5-e)pyran-7(7aH)-one, 13,13a-dihydro-6,7a-dihydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AH18643-5mg	11-Hydroxytephrosin	72458-85-6	98% by HPLC	5mg	$725.00	2024-04-19
TargetMol Chemicals	TN2588-1 mg	11-Hydroxytephrosin	72458-85-6	98%	1mg	￥ 4,400
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H89730-5mg	11-Hydroxytephrosin	72458-85-6	,HPLC≥98%	5mg	¥5120.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2588-1 mg	11-Hydroxytephrosin	72458-85-6		1mg	￥2595.00	2022-04-26

3H-Bis(1)benzopyrano(3,4-b:6,5-e)pyran-7(7aH)-one, 13,13a-dihydro-6,7a-dihydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)- Suppliers

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Hubei Guangao Biotechnology Co.,Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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3H-Bis(1)benzopyrano(3,4-b:6,5-e)pyran-7(7aH)-one, 13,13a-dihydro-6,7a-dihydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)- Related Literature

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Yanjie Su,Minmin Xie,Xiaonan Lu,Hao Wei,Huijuan Geng,Zhi Yang,Yafei Zhang RSC Adv., 2014,4, 4839-4842
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Soft Matter, 2022,18, 4495-4496
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5. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

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9. Membrane-tethered activation design of a photosensitizer boosts systemic antitumor immunity via pyroptosis†

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10. Structural variations in metal complexes of a tertiary α-hydroxyoxime†

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